2-Hydroxy-5-sulfobenzoic acid
2-Hydroxy-5-sulfobenzoic acid
5-sulfosalicylic acid is an arenesulfonic acid that is benzoic acid substituted by a hydroxy at position C-2 and a sulfo group at C-5. It has a role as a metabolite. It is an arenesulfonic acid, a member of benzoic acids and a member of phenols. It is functionally related to a benzoic acid and a phenol.
2-Hydroxy-5-sulfobenzoic acid is a natural product found in Bos taurus with data available.
2-Hydroxy-5-sulfobenzoic acid is a natural product found in Bos taurus with data available.
Brand Name:
Vulcanchem
CAS No.:
97-05-2
VCID:
VC21077205
InChI:
InChI=1S/C7H6O6S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3,8H,(H,9,10)(H,11,12,13)
SMILES:
C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
Molecular Formula:
C7H6O6S
Molecular Weight:
218.19 g/mol
2-Hydroxy-5-sulfobenzoic acid
CAS No.: 97-05-2
Cat. No.: VC21077205
Molecular Formula: C7H6O6S
Molecular Weight: 218.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-sulfosalicylic acid is an arenesulfonic acid that is benzoic acid substituted by a hydroxy at position C-2 and a sulfo group at C-5. It has a role as a metabolite. It is an arenesulfonic acid, a member of benzoic acids and a member of phenols. It is functionally related to a benzoic acid and a phenol. 2-Hydroxy-5-sulfobenzoic acid is a natural product found in Bos taurus with data available. |
|---|---|
| CAS No. | 97-05-2 |
| Molecular Formula | C7H6O6S |
| Molecular Weight | 218.19 g/mol |
| IUPAC Name | 2-hydroxy-5-sulfobenzoic acid |
| Standard InChI | InChI=1S/C7H6O6S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3,8H,(H,9,10)(H,11,12,13) |
| Standard InChI Key | YCPXWRQRBFJBPZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O |
| Melting Point | 120.0 °C |
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